BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Butoxybenzaldehyde: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Butoxybenzaldehyde

Cat. No.: B1265825

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for 4-
Butoxybenzaldehyde (CAS No. 5736-88-9). The following sections detail the physical and
chemical properties, hazard identification, protective measures, and emergency procedures
necessary for the safe use of this compound in a laboratory or research setting.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 4-
Butoxybenzaldehyde.
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Property Value Reference

Molecular Formula C11H1402 [1112][3]

Molecular Weight 178.23 g/mol [11[3][4]1[5]16]
Colorless to light yellow or dark

Appearance o (11121171
orange liquid

Odor Aldehyde-like, pungent [11121171

- ) 148 - 149 °C @ 10 mmHg; 285

Boiling Point ) [1114171181
°C (lit.)

Density 1.031 g/mL at 25 °C (lit.) [41[8]

_ > 109 °C (> 228.20 °F); > 113
Flash Point [1][4]
°C (closed cup)

Refractive Index n20/D 1.539 (lit.) [4]18]

Vapor Density 6.1 [1112]

Hazard Identification and Classification

4-Butoxybenzaldehyde is classified as a hazardous substance. The following table outlines its
GHS hazard classifications.

Hazard Class

Hazard Category

Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation

Source:[4][5]

Signal Word: Warning[4][5]
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NFPA 704 Rating (estimated):

e Health: 1[1]

o Flammability: 1[1]

e Instability: O[1]

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risk.

Handling:

Wash hands and any exposed skin thoroughly after handling.[1][7][9]
e Use only in a well-ventilated area or outdoors.[1][9]
¢ Avoid breathing mist, vapors, or spray.[7][9]

o Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and
protective clothing.[1][4][9]

o Keep the container tightly closed when not in use.[1][7][9]
» Avoid contact with skin, eyes, and clothing.[1][2][7]

» Do not ingest. If swallowed, seek immediate medical assistance.[7][9]

Handle under an inert atmosphere.[1]

Storage:

» Store in a cool, dry, and well-ventilated place.[1][2][7][9]
o Keep the container tightly closed.[1][7][9]

o Store away from incompatible materials such as oxidizing agents and strong bases.[7][9]
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o Store under an inert atmosphere, such as nitrogen.[1][3]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 4-Butoxybenzaldehyde:

Protection Type

Recommended Equipment

Standards and
Specifications

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[1]

[7]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and
appropriate protective clothing

to prevent skin exposure.

Gloves must satisfy the
specifications of Regulation
(EU) 2016/425 and the
standard EN 374.[1][7][10][11]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator is required.

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed.[1][11]

Emergency Procedures
First-Aid Measures

The following diagrams and protocols outline the immediate steps to be taken in case of

exposure.

© 2025 BenchChem. All rights reserved. 4/10

Tech Support


https://pim-resources.coleparmer.com/sds/77619.pdf
https://www.chemscene.com/5736-88-9.html
https://www.benchchem.com/product/b1265825?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/77619.pdf
https://www.fishersci.com/store/msds?partNumber=AC218370100&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/77619.pdf
https://www.fishersci.com/store/msds?partNumber=AC218370100&countryCode=US&language=en
http://www.ekincikimya.com.tr/urunpdf/ced79193-9695-45d4-9da1-79213b14463dBENZALDEHYDE.PDF
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Butoxyphenol.pdf
https://pim-resources.coleparmer.com/sds/77619.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Butoxyphenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Type Tmmediate Action

— ing. Rinse mouth with water. If conscious and alert, drink 2-4 cupfuls of milk or water.

s
3
8
g
S

Inhalation — If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Medi "" ttention

Get immediate medical aid.
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| Flush eyes with plenty of water for at least 15 minutes,
occasionally lifting eyelids.

Skin Contact

o

Eye Contact

Click to download full resolution via product page
Caption: First-aid procedures for 4-Butoxybenzaldehyde exposure.
Experimental Protocols: First-Aid

 Inhalation: Remove the individual from the exposure source to fresh air immediately.[1][2][7]
If breathing has stopped, administer artificial respiration.[1][2][7] If breathing is difficult,
provide oxygen.[1] Seek immediate medical attention.[1][2][7]

» Skin Contact: Remove all contaminated clothing and shoes.[1][2][7] Immediately flush the
affected skin area with copious amounts of soap and water for at least 15 minutes.[2][7]
Seek medical attention.[1][2][7]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to occasionally lift the upper and lower eyelids.[1][2][7] Seek immediate medical
attention.[2][7]
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 Ingestion: Do not induce vomiting.[1] If the person is conscious and alert, have them rinse
their mouth with water and drink 2-4 cupfuls of milk or water.[1] Never give anything by
mouth to an unconscious person.[1][2][7] Seek immediate medical attention.[1][2][7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate
foam.[1] Use extinguishing measures that are appropriate for the local circumstances and
surrounding environment.[2]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[1][7] Vapors may be heavier than air and can spread along
the ground.[1] Containers may explode when heated.[1]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
in pressure-demand, MSHA/NIOSH (or equivalent) approved, and full protective gear.[1][2]

[7]

Accidental Release Measures

The following workflow illustrates the steps for managing a spill of 4-Butoxybenzaldehyde.
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Spill Occurs

\4 y

/

\4

Ensure adequate ventilation. Remove all sources of ignition. Wear appropriate PPE.

\4

Absorb spill with inert, non-combustible material
(e.g., sand, earth, vermiculite).

Y

Do NOT use combustible materials like sawdust.

Sweep up and shovel into suitable, closed containers for disposal.

Prevent runoff into storm sewers and ditches.

Dispose of waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Caption: Workflow for accidental release and spill cleanup.

Experimental Protocols: Spill Cleanup

» Personal Precautions: Ensure adequate ventilation and wear proper personal protective

equipment as outlined in Section 4.[1][2]

» Environmental Precautions: Prevent the spill from entering storm sewers, ditches, or other

waterways.[1]

e Containment and Cleanup:

o Remove all sources of ignition.[1]

o Absorb the spill using an inert, non-combustible material such as earth, sand, or

vermiculite.[1] Do not use combustible materials like sawdust.[1]
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o Sweep or shovel the absorbed material into a suitable, closed container for disposal.[2][7]

Toxicological Information

The toxicological properties of 4-Butoxybenzaldehyde have not been fully investigated.[1][7]
However, available data indicates that it may cause irritation to the eyes, skin, and respiratory
tract.[1][5]

Potential Health Effects:

Eye: May cause eye irritation.[1]

Skin: May cause skin irritation.[1]

Ingestion: May cause irritation of the digestive tract.[1]

Inhalation: May cause respiratory tract irritation.[1]

Note: Detailed experimental protocols for the toxicological studies that form the basis of these
hazard classifications are not publicly available in the provided search results. These studies
are typically conducted by manufacturers according to standardized guidelines (e.g., OECD
Test Guidelines) but the full reports are often proprietary.

Disposal Considerations

Chemical waste, including 4-Butoxybenzaldehyde and contaminated materials, must be
disposed of in accordance with all applicable local, state, and federal regulations.[9] Do not mix
with other waste streams.[11] Leave chemicals in their original containers and handle
uncleaned containers as you would the product itself.

This guide is intended to provide essential safety information. Always consult the most current
Safety Data Sheet (SDS) for this product before use and ensure that all personnel are
adequately trained in its safe handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15243~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:25:39~~4-n-Butoxybenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AC218370100&countryCode=US&language=en
https://www.benchchem.com/product/b1265825?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/77619.pdf
https://www.fishersci.com/store/msds?partNumber=AC218370100&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/77619.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Butoxybenzaldehyde
https://pim-resources.coleparmer.com/sds/77619.pdf
https://pim-resources.coleparmer.com/sds/77619.pdf
https://pim-resources.coleparmer.com/sds/77619.pdf
https://pim-resources.coleparmer.com/sds/77619.pdf
https://www.benchchem.com/product/b1265825?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC174250050&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Butoxyphenol.pdf
https://www.benchchem.com/product/b1265825?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

o 2. assets.thermofisher.com [assets.thermofisher.com]

» 3. chemscene.com [chemscene.com]

e 4. 4-Butoxybenzaldehyde 98 5736-88-9 [sigmaaldrich.com]

e 5. 4-Butoxybenzaldehyde | C11H1402 | CID 79813 - PubChem [pubchem.ncbi.nim.nih.gov]

e 6. 4-Sec-butoxybenzaldehyde | C11H1402 | CID 578344 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 7. fishersci.com [fishersci.com]

e 8. 4-N-BUTOXYBENZALDEHYDE | 5736-88-9 [chemicalbook.com]
e 9. fishersci.com [fishersci.com]

e 10. ekincikimya.com.tr [ekincikimya.com.tr]

e 11. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [4-Butoxybenzaldehyde: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265825#4-butoxybenzaldehyde-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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